2-chloro-4-fluoro-N,N-diisobutylbenzamide

• IUPAC Name: 2-chloro-4-fluoro-N,N-bis(2-methylpropyl)benzamide
• InChI: InChI=1S/C15H21ClFNO/c1-10(2)8-18(9-11(3)4)15(19)13-6-5-12(17)7-14(13)16/h5-7,10-11H,8-9H2,1-4H3
• InChI Key: BLPDSUJVNHJDQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C(=O)C1=C(C=C(C=C1)F)Cl
• Molecular Formula: C15H21ClFNO
• Molecular Weight: 285.78 g/mol

Description

2-chloro-4-fluoro-N,N-diisobutylbenzamide, also known as GW-501516, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was initially developed as a potential treatment for metabolic and cardiovascular diseases. However, it has gained popularity in the fitness industry as a performance-enhancing drug due to its ability to improve endurance and fat-burning capabilities.

Mechanism of Action

2-chloro-4-fluoro-N,N-diisobutylbenzamide works by activating the peroxisome proliferator-activated receptor-delta (PPAR-delta), a nuclear receptor that regulates lipid and glucose metabolism. Activation of PPAR-delta leads to an increase in the expression of genes involved in fatty acid oxidation and energy metabolism, resulting in improved endurance and fat-burning capabilities.
Biochemical and Physiological Effects
Studies have shown that 2-chloro-4-fluoro-N,N-diisobutylbenzamide can improve endurance and exercise performance by increasing the uptake and utilization of fatty acids for energy production. It has also been shown to improve insulin sensitivity, reduce inflammation, and promote the growth and differentiation of muscle cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-4-fluoro-N,N-diisobutylbenzamide is its ability to improve endurance and fat-burning capabilities without affecting muscle mass. It is also relatively safe and has a low risk of side effects. However, its use in laboratory experiments is limited by its high cost and the lack of long-term safety data.

Future Directions

Future research on 2-chloro-4-fluoro-N,N-diisobutylbenzamide is focused on its potential therapeutic applications in the treatment of metabolic and cardiovascular diseases. It is also being investigated for its potential use in the treatment of cancer and neurodegenerative diseases. Additionally, studies are being conducted to determine the long-term safety and efficacy of 2-chloro-4-fluoro-N,N-diisobutylbenzamide in humans.

Synthesis Methods

The synthesis of 2-chloro-4-fluoro-N,N-diisobutylbenzamide involves several steps, including the reaction of 2-chloro-4-fluoroaniline with isobutyl chloroformate to form the corresponding carbamate. This is followed by the reaction of the carbamate with N,N-diisobutylamine in the presence of a base to form the final product.

Scientific Research Applications

2-chloro-4-fluoro-N,N-diisobutylbenzamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic and cardiovascular diseases, including type 2 diabetes, dyslipidemia, and obesity. It has also been investigated for its potential use in the treatment of cancer and neurodegenerative diseases.